Cas no 50669-85-7 (1H-Indole, 1-(chloroacetyl)octahydro-, trans- (9CI))

• Product Name: 1H-Indole, 1-(chloroacetyl)octahydro-, trans- (9CI)
• CAS No: 50669-85-7
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• CID: 1017320
• PubChem ID: 45080977
• Update Time: 2025-04-20

1H-Indole, 1-(chloroacetyl)octahydro-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 1-(chloroacetyl)octahydro-, trans- (9CI)
• 2-Chloro-1-((3aR,7aS)-octahydro-1H-indol-1-yl)ethanone
• 2-Chloro-1-[(3aR,7aS)-octahydro-1H-indol-1-yl]ethan-1-one
• DTXSID50664252
• 50669-85-7

• Inchi： 1S/C10H16ClNO/c11-7-10(13)12-6-5-8-3-1-2-4-9(8)12/h8-9H,1-7H2/t8-,9+/m1/s1
• InChI Key： XFOUKPLRYJKKIB-BDAKNGLRSA-N
• SMILES： ClCC(N1CC[C@H]2CCCC[C@H]12)=O

Computed Properties

• Exact Mass: 201.092
• Monoisotopic Mass: 201.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 2.2